molecular formula C9H12O3 B8688839 4-Methoxymethoxybenzylalcohol

4-Methoxymethoxybenzylalcohol

Cat. No.: B8688839
M. Wt: 168.19 g/mol
InChI Key: YCLSDRLRERBLJA-UHFFFAOYSA-N
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Description

4-Methoxymethoxybenzylalcohol is a useful research compound. Its molecular formula is C9H12O3 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H12O3

Molecular Weight

168.19 g/mol

IUPAC Name

[4-(methoxymethoxy)phenyl]methanol

InChI

InChI=1S/C9H12O3/c1-11-7-12-9-4-2-8(6-10)3-5-9/h2-5,10H,6-7H2,1H3

InChI Key

YCLSDRLRERBLJA-UHFFFAOYSA-N

Canonical SMILES

COCOC1=CC=C(C=C1)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chloromethyl methyl ether (34.2 ml) was added to a mixture of 4-hydroxybenzaldehyde (50.0 g), potassium carbonate (84.9 g) and N,N-dimethylformaldehyde (150 ml) at 0° C. and stirred at room temperature for 11 hours. Water was added to the reaction mixture and extracted with ethyl acetate. The ethyl acetate layer was washed with an aqueous saturated solution of sodium chloride, dried (MgSO4) and concentrated. The residue was dissolved in tetrahydrofuran (300 ml) and methanol (50 ml) and sodium borohydride (7.76 g) was added in portions at 0° C. After stirring for 30 minutes, water was added to the reaction mixture and extracted with ethyl acetate. The ethyl acetate layer was washed with an aqueous saturated solution of sodium chloride, dried (MgSO4) and concentrated. The residue was subjected to silica gel chromatography to obtain 4-methoxymethoxybenzylalcohol (56.7 g, yield 82%) as a colorless oil from an ethyl acetate-hexane (2:3, v/v) eluted fraction.
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